2-(4-methoxyphenyl)-1-[(4-methylbenzyl)oxy]-1H-imidazo[4,5-b]pyridine

• IUPAC Name: 2-(4-methoxyphenyl)-1-[(4-methylphenyl)methoxy]imidazo[4,5-b]pyridine
• InChI: InChI=1S/C21H19N3O2/c1-15-5-7-16(8-6-15)14-26-24-19-4-3-13-22-20(19)23-21(24)17-9-11-18(25-2)12-10-17/h3-13H,14H2,1-2H3
• InChI Key: AIRPPIKVYYOGFN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CON2C3=C(N=CC=C3)N=C2C4=CC=C(C=C4)OC
• Molecular Formula: C21H19N3O2
• Molecular Weight: 345.4 g/mol
• CAS No.: 339027-58-6

Description

2-(4-methoxyphenyl)-1-[(4-methylbenzyl)oxy]-1H-imidazo[4,5-b]pyridine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as TAK-659 and has been the subject of numerous studies to explore its synthesis, mechanism of action, and potential advantages and limitations for laboratory experiments.

Scientific Research Applications

Synthesis and Chemical Properties

• A study by Khalafy et al. (2002) explores the synthesis of imidazo[1,2-a]pyridines, highlighting the chemical reactions involving substituted phenyl groups, including the 4-methoxyphenyl derivative. This work provides insights into the synthetic routes and potential modifications of the compound for various applications (Khalafy, Setamdideh, & Dilmaghani, 2002).
• Lifshits, Ostapchuk, and Brel (2015) developed a new method for preparing a related compound, demonstrating an innovative approach to synthesizing compounds with the imidazo[1,2-a]pyridine structure, which is crucial for further chemical and pharmacological studies (Lifshits, Ostapchuk, & Brel, 2015).

Applications in Material Science

• Volpi et al. (2017) synthesized a series of imidazo[1,5-a]pyridine derivatives, demonstrating their potential as low-cost emitters with large Stokes' shifts. This study suggests possible applications of such compounds in developing luminescent materials (Volpi et al., 2017).

Pharmacological Research

• Almeida et al. (2018) designed and synthesized selenylated imidazo[1,2-a]pyridines with promising activity against breast cancer cells, showcasing the compound's potential in cancer chemotherapy (Almeida et al., 2018).
• Research by Mathews et al. (2004) introduced a novel radioligand based on the imidazo[4,5-b]pyridine structure for imaging the AT1 angiotensin receptor with PET, indicating its use in diagnostic imaging and potentially in therapeutic applications (Mathews et al., 2004).

Mechanism of Action

Mode of Action

Based on its structure, it may interact with its targets through non-covalent interactions such as hydrogen bonding, pi-pi stacking, and van der waals forces .

Biochemical Pathways

Similar compounds have been shown to affect various pathways, including those involved in signal transduction, gene expression, and cellular metabolism .

Pharmacokinetics

Its metabolism and excretion pathways are currently unknown .

Result of Action

Similar compounds have been shown to have various effects, including modulation of protein activity, alteration of cellular signaling, and changes in gene expression .